Cas no 53967-68-3 (pyrimidine, 5-ethenyl- (9ci))

• Product Name: pyrimidine, 5-ethenyl- (9ci)
• CAS No: 53967-68-3
• MF: C₆H₆N₂
• MW: 106.125240802765
• MDL: MFCD18970848
• CID: 939402
• Update Time: 2025-11-02

pyrimidine, 5-ethenyl- (9ci) Chemical and Physical Properties

Names and Identifiers

• pyrimidine, 5-ethenyl- (9ci)
• 5-ethenylpyrimidine
• 5-vinyl-2,5-dihydropyrimidine
• 5-vinylpyrimidine
• 5-vinyl-pyrimidine
• 5-Vinylpyrimidyn
• AC1LCZEE
• AG-F-86139
• c1-2-6-3-7-5-8-4-6
• C6H6N2
• CTK1G8022
• h2-5H,1H
• pyrimidine, 5-ethenyl-2,5-dihydro-
• SureCN472503

• MDL： MFCD18970848
• Inchi： 1S/C6H6N2/c1-2-6-3-7-5-8-4-6/h2-5H,1H2
• InChI Key： HXXVIKZQIFTJOQ-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=C)C=1

Computed Properties

• Exact Mass: 106.05318

Experimental Properties

• PSA: 25.78

Additional information on pyrimidine, 5-ethenyl- (9ci)

Pyrimidine, 5-Ethenyl- (9CI): A Comprehensive Overview of Its Properties and Applications

Pyrimidine, 5-ethenyl- (9CI), with the CAS number 53967-68-3, is a specialized organic compound that belongs to the pyrimidine family. Pyrimidines are heterocyclic aromatic compounds containing nitrogen atoms, which are fundamental building blocks in nucleic acids like DNA and RNA. The 5-ethenyl- substitution on the pyrimidine ring introduces unique chemical properties, making this compound valuable in various scientific and industrial applications.

The molecular structure of pyrimidine, 5-ethenyl- (9CI) consists of a six-membered ring with two nitrogen atoms at the 1 and 3 positions and an ethenyl group (–CH=CH₂) attached at the 5 position. This modification enhances its reactivity, particularly in polymerization and cross-linking reactions, which are critical in material science and pharmaceutical research. Researchers often explore its potential as a monomer or intermediate in synthesizing advanced polymers and bioactive molecules.

One of the most intriguing aspects of pyrimidine, 5-ethenyl- (9CI) is its role in drug discovery and development. Pyrimidine derivatives are widely studied for their pharmacological properties, including antiviral, anticancer, and anti-inflammatory effects. The presence of the ethenyl group allows for further functionalization, enabling the creation of novel compounds with tailored biological activities. Recent studies have highlighted its potential in designing small-molecule inhibitors for targeted therapies, a hot topic in precision medicine.

In addition to its pharmaceutical applications, pyrimidine, 5-ethenyl- (9CI) is also relevant in agrochemical research. Pyrimidine-based compounds are commonly used in herbicides and fungicides due to their ability to interfere with metabolic pathways in pests and pathogens. The ethenyl group can improve the compound's bioavailability and environmental stability, making it a candidate for next-generation crop protection agents. This aligns with the growing demand for sustainable and efficient agricultural solutions.

The compound's physical and chemical properties are also noteworthy. It typically appears as a white to light yellow crystalline solid with moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point, boiling point, and stability under various conditions are critical parameters for researchers handling it in laboratories. Understanding these properties is essential for optimizing reaction conditions and ensuring reproducibility in synthetic processes.

From an industrial perspective, pyrimidine, 5-ethenyl- (9CI) is gaining attention in the field of advanced materials. Its ability to participate in polymerization reactions makes it a potential candidate for creating conductive polymers, coatings, and adhesives. These materials are increasingly used in electronics, renewable energy systems, and smart textiles, which are trending topics in the tech and sustainability sectors.

Another area of interest is the compound's role in chemical biology. Scientists are exploring how pyrimidine, 5-ethenyl- (9CI) can be used to label or modify biomolecules for imaging and diagnostic purposes. For example, its ethenyl group can be functionalized with fluorescent tags, enabling real-time tracking of biological processes. This application is particularly relevant in the era of personalized medicine and advanced diagnostics.

Market trends indicate a rising demand for pyrimidine derivatives, driven by their versatility in pharmaceuticals, agrochemicals, and materials science. Companies specializing in fine chemicals and custom synthesis are increasingly offering pyrimidine, 5-ethenyl- (9CI) as a research-grade or bulk material. This reflects the compound's growing importance in both academic and industrial settings.

For researchers and manufacturers, sourcing high-quality pyrimidine, 5-ethenyl- (9CI) is crucial. Reputable suppliers provide detailed technical data sheets, including purity levels, storage recommendations, and safety guidelines. Proper handling and storage are essential to maintain the compound's integrity and ensure optimal performance in experiments or production processes.

In summary, pyrimidine, 5-ethenyl- (9CI) (CAS 53967-68-3) is a multifaceted compound with significant potential in drug development, agrochemicals, and advanced materials. Its unique structural features and reactivity make it a valuable tool for scientists and engineers exploring innovative solutions in these fields. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare, agriculture, and technology.